N'-[(1E)-{1-[(2-chloro-1,3-thiazol-5-yl)methyl]-1H-pyrrol-2-yl}methylidene]pyridine-4-carbohydrazide

• IUPAC Name: N-[(E)-[1-[(2-chloro-1,3-thiazol-5-yl)methyl]pyrrol-2-yl]methylideneamino]pyridine-4-carboxamide
• InChI: InChI=1S/C15H12ClN5OS/c16-15-18-9-13(23-15)10-21-7-1-2-12(21)8-19-20-14(22)11-3-5-17-6-4-11/h1-9H,10H2,(H,20,22)/b19-8+
• InChI Key: MBEQVULYZQPWOE-UFWORHAWSA-N
• Canonical SMILES: C1=CN(C(=C1)C=NNC(=O)C2=CC=NC=C2)CC3=CN=C(S3)Cl
• Isomeric SMILES: C1=CN(C(=C1)/C=N/NC(=O)C2=CC=NC=C2)CC3=CN=C(S3)Cl
• Molecular Formula: C15H12ClN5OS
• Molecular Weight: 345.8 g/mol

Description

N'-[(1E)-{1-[(2-chloro-1,3-thiazol-5-yl)methyl]-1H-pyrrol-2-yl}methylidene]pyridine-4-carbohydrazide is a useful research compound. Its molecular formula is C15H12ClN5OS and its molecular weight is 345.81. The purity is usually 95%.
BenchChem offers high-quality N'-[(1E)-{1-[(2-chloro-1,3-thiazol-5-yl)methyl]-1H-pyrrol-2-yl}methylidene]pyridine-4-carbohydrazide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N'-[(1E)-{1-[(2-chloro-1,3-thiazol-5-yl)methyl]-1H-pyrrol-2-yl}methylidene]pyridine-4-carbohydrazide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

Researchers have developed various methods to synthesize compounds with structures similar to the specified chemical, demonstrating their potential for further chemical modifications and applications in different scientific fields. For example, the synthesis of pyridylthiazoles as antisecretory agents showcases the utility of related compounds in developing potential therapeutic agents with specific biological activities (Kosáry, Kasztreiner, & Andrási, 1989). Furthermore, studies on the synthesis of highly functionalized thiazolo[3,2-a]pyridine derivatives via a five-component cascade reaction highlight the chemical versatility and reactivity of these molecules, paving the way for the creation of a diverse array of functionalized heterocyclic compounds (Razavi, Bayat, & Hosseini, 2020).

Biological Activities

Research into the biological activities of compounds structurally related to the specified chemical has revealed potential therapeutic applications. For instance, the synthesis and biological evaluation of Schiff’s bases and 2-azetidinones of isonocotinyl hydrazone as potential antidepressant and nootropic agents highlight the therapeutic potential of such compounds in treating mental health disorders (Thomas, Nanda, Kothapalli, & Hamane, 2016). Additionally, the development of novel Schiff bases as potential 3-chymotrypsin-like protease (3CLpro) inhibitors of SARS-CoV-2 emphasizes the relevance of these compounds in the search for treatments against viral infections (Al‐Janabi, Elzupir, & Yousef, 2020).

Corrosion Inhibition

The application of related compounds in the field of materials science, particularly in corrosion inhibition, has been explored. A study on the inhibition of mild steel corrosion in hydrochloric acid by a nicotinonitrile derivative demonstrates the potential of these compounds to protect metals against corrosion, suggesting applications in industrial maintenance and preservation (Salman, Al-amiery, Shaker, Kadhum, & Takriff, 2019).